Cas no 67356-94-9 (1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: 1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 67356-94-9
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 965882
• PubChem ID: 3017758
• Update Time: 2025-04-19

1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine
• 1-[2-(2,3-dihydro-1H-inden-4-ylamino)-4,5-dihydroimidazol-1-yl]ethanone
• EINECS 266-663-5
• DTXSID40986617
• 1-{2-[(2,3-Dihydro-1H-inden-4-yl)amino]-4,5-dihydro-1H-imidazol-1-yl}ethan-1-one
• SCHEMBL11370874
• 1-acetyl-(4-indanylamino)-2-imidazoline
• 67356-94-9
• WGCQZEQXKNFPJL-UHFFFAOYSA-N
• NS00053023
• 1H-Imidazol-2-amine, 1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-

• Inchi： 1S/C14H17N3O/c1-10(18)17-9-8-15-14(17)16-13-7-3-5-11-4-2-6-12(11)13/h3,5,7H,2,4,6,8-9H2,1H3,(H,15,16)
• InChI Key： WGCQZEQXKNFPJL-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN=C1NC1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.7Ų